Cas no 1365565-32-7 (2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one)

• Product Name: 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one
• CAS No: 1365565-32-7
• MF: C₂₅H₂₀O₂
• MW: 352.425107002258
• CID: 1093134
• PubChem ID: 72942619
• Update Time: 2025-05-24

2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one
• 2-(1,2,2-triphenylethenyl)-2,3-dihydropyran-4-one
• 2-(1,2,2-triphenylethenyl)-3,4-dihydro-2H-pyran-4-one
• 1365565-32-7
• A911585
• 2-(1,2,2-triphenylvinyl)-2,3-dihydro-4H-pyran-4-one

• Inchi： 1S/C25H20O2/c26-22-16-17-27-23(18-22)25(21-14-8-3-9-15-21)24(19-10-4-1-5-11-19)20-12-6-2-7-13-20/h1-17,23H,18H2
• InChI Key： WEGCLBIQMZNOCY-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.146329876g/mol
• Monoisotopic Mass: 352.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one

Introduction to 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one (CAS No. 1365565-32-7)

The compound 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one, identified by the CAS registry number 1365565-32-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyranones, which are cyclic ketones with a six-membered ring containing one oxygen atom. The presence of the triphenylvinyl group introduces unique electronic and photophysical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of pyranones as versatile building blocks in organic synthesis. The incorporation of the triphenylvinyl group into the pyranone framework has been shown to enhance the compound's ability to absorb light in the visible region, making it an attractive candidate for applications in optoelectronics and photonics. Researchers have also explored its use as a photosensitizer in photodynamic therapy due to its strong absorption properties and ability to generate reactive oxygen species upon light irradiation.

The synthesis of 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one typically involves a combination of palladium-catalyzed cross-coupling reactions and oxidative cyclization processes. These methods allow for precise control over the molecular structure, ensuring high purity and reproducibility. The compound's stability under ambient conditions further enhances its suitability for large-scale production and practical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows strong absorption bands in the range of 400-500 nm, which is attributed to the extended conjugation within the molecule. This feature makes it an ideal candidate for use in dye-sensitized solar cells (DSSCs), where it can act as a sensitizer to enhance light harvesting efficiency.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical calculations on this compound. These studies have provided insights into its electronic structure and excited-state dynamics, which are critical for understanding its photophysical behavior. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits a low lying singlet excited state, which is advantageous for applications requiring efficient energy transfer processes.

The application of pyranones in biotechnology has also been explored. Due to their ability to fluoresce under certain conditions, these compounds are being investigated as potential fluorescent probes for imaging cellular components. The integration of the triphenylvinyl group into the pyranone framework further enhances its fluorescence quantum yield, making it a promising candidate for use in bioimaging applications.

In conclusion, 2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one (CAS No. 1365565-32-7) is a multifaceted compound with a wide range of potential applications in organic electronics, photonics, and biotechnology. Its unique combination of structural features and photophysical properties makes it an exciting subject for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in various scientific disciplines.